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Physicochemical Property Comparison

The table below summarizes the available data for 1-Octanol. A direct, side-by-side comparison is not yet

possible with the current search results.

Property 1-Octanol 1-Ethoxyhexane

CAS Number [111-87-5] [1] Information missing from search results

Molecular Formula C₈H₁₈O [1] Information missing from search results

Molar Mass 130.23 g/mol [1] Information missing from search results

Density 0.827 g/mL [1] Information missing from search results

Boiling Point 194 °C [1] Information missing from search results

Melting Point -16 °C [1] Information missing from search results

Refractive Index 1.427 [1] Information missing from search results

Viscosity 7.50 cP [1] Information missing from search results
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Property 1-Octanol 1-Ethoxyhexane

Solubility in Water 1% w/w [1] Information missing from search results

log P (Partition Coefficient) 3.15 (log KOW) [1] Information missing from search results

Dipole Moment 1.68 D [1] Information missing from search results

Dielectric Constant 10.30 [1] Information missing from search results

| Hansen Solubility Parameters (HSP) | δD: ~8.3* δP: ~1.6* δH: ~5.8*

*Estimated via group contribution methods; not experimental values from search results. | Information

missing from search results |

Experimental Protocols for Key Measurements

The following are established experimental methodologies for determining critical solvent properties, as

referenced in the search results. These protocols can be applied to characterize both 1-Octanol and 1-

Ethoxyhexane.

Determining the Octanol-Water Partition Coefficient (log KOW)

The partition coefficient is a crucial parameter for predicting a compound's distribution in biological and

environmental systems [2].

Core Principle: The log KOW is the logarithm of the ratio of the equilibrium concentration of a solute

in n-octanol to its concentration in water [2]. For neutral, monomolecular species, this is a constant

known as the partition coefficient, KOW [2].

Standard Method: The shake-flask method is a classic experimental approach. A precise amount of

the solute is dissolved in a container holding pre-saturated n-octanol and water phases. The
container is shaken vigorously to reach equilibrium and then allowed to separate. The concentration

of the solute in each phase is then analyzed using techniques like HPLC or UV-Vis spectroscopy [2].
Computational Prediction: Molecular dynamics (MD) simulations offer a theoretical approach. Using

alchemical free energy calculations, the transfer free energy of a solute from water to octanol can be
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computed. The log P is directly proportional to this transfer free energy: log P = (ΔG_hydration -
ΔG_solvation_octanol) / RTln(10) [3]. Automated toolkits exist to set up these simulations for
arbitrary solutes [3].

Measuring Henry's Law Constants

Henry's Law constant (H) quantifies a volatile solute's partitioning between air and a solvent.

Core Principle: Henry's Law states that at constant temperature, the amount of gas dissolved in a

liquid is proportional to its partial pressure above the liquid. The constant can be reported in various
units, such as M/atm [4].

Experimental Workflow: A closed system containing the solvent (e.g., n-octanol, water) is
equilibrated with the volatile solute (e.g., ethyl nitrate) at a known temperature. The concentration of

the solute in the liquid phase and its partial pressure in the gas phase are measured. The Henry's law
constant is calculated from this data [4]. The temperature dependence is often described by the van 't

Hoff equation: ln(H) = -ΔH / RT + ΔS / R [4].

The following diagram illustrates the logical relationship and methodological differences between measuring

partition coefficients (solute transfer between two liquids) and Henry's Law constants (solute transfer

between a liquid and a gas).
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Start: Solute Partitioning

Measurement Type?

Liquid-Liquid
Partition Coefficient (log P)

 Two Liquids
(e.g., Octanol/Water)

Liquid-Gas
Henry's Law Constant (H)

 Liquid & Gas

Shake-Flask Method

Analyze solute concentration
in both liquid phases (e.g., HPLC)

Output: log KOW

Equilibrium Headspace Method

Measure solute concentration
in liquid and partial pressure in gas

Output: H (e.g., M/atm)

Click to download full resolution via product page

How to Proceed with the Comparison

To complete the objective comparison guide you require, I suggest the following steps:

Source Missing Data for 1-Ethoxyhexane: You may need to consult specialized chemical
databases (e.g., SciFinder, Reaxys), manufacturer technical data sheets, or primary literature to find

the physicochemical properties for 1-Ethoxyhexane.
Conduct Experimental Measurements: If the data is not available in the literature, you can use the

experimental protocols outlined above (shake-flask for log P, etc.) to characterize 1-Ethoxyhexane in
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your own laboratory.

Apply Computational Methods: As referenced, tools like the Solvation Toolkit [3] can be used with
molecular dynamics simulations to computationally predict properties like log P for both solvents,

providing a theoretical comparison.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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